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Compound of Interest

Compound Name: U-74389G

Cat. No.: B8235222 Get Quote

For Immediate Implementation: Researchers and laboratory personnel must adhere to stringent

disposal protocols for the antioxidant compound U-74389G to ensure environmental safety and

regulatory compliance. This guide provides essential, step-by-step instructions for the proper

handling and disposal of U-74389G waste.

U-74389G, a potent antioxidant used in preclinical research, requires careful management

throughout its lifecycle, from receipt to disposal. The following procedures are based on

available safety data and best practices for chemical waste management. Adherence to these

guidelines is critical to minimize environmental contamination and ensure a safe laboratory

environment.

Summary of U-74389G Properties
For quick reference, the key chemical and safety properties of U-74389G are summarized in

the table below.
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Property Value

Chemical Name

21-[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-

piperazinyl]-pregna-1,4,9(11)-triene-3,20-dione

maleate

Molecular Formula C₃₇H₅₀N₆O₂ · C₄H₄O₄

Molecular Weight 726.9 g/mol

Appearance A crystalline solid

Primary Hazard Environmental Toxin

Storage Store at -20°C

Step-by-Step Disposal Protocol for U-74389G
The recommended disposal procedure for U-74389G is incineration by a licensed chemical

destruction facility. This method ensures the complete breakdown of the compound, preventing

its release into the environment. For very small quantities, alternative methods may be

permissible, but the primary route of disposal should be through a certified waste management

partner.

1. Segregation and Collection:

Designate a specific, clearly labeled waste container for all U-74389G waste. This includes

unused or expired compounds, contaminated personal protective equipment (PPE) such as

gloves and lab coats, and any labware (e.g., vials, pipette tips) that has come into direct

contact with the substance.

The container should be made of a material compatible with the chemical and should have a

secure lid to prevent spills or aerosolization.

2. Waste Labeling:

Properly label the waste container with the full chemical name "U-74389G," the appropriate

hazard symbols (e.g., "Environmental Hazard"), and the date of accumulation.
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Follow all institutional and local regulations for hazardous waste labeling.

3. Storage of Waste:

Store the sealed waste container in a designated, secure area for hazardous waste. This

area should be well-ventilated and away from drains or water sources.

Do not mix U-74389G waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

4. Arrange for Professional Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal company to

arrange for the pickup and incineration of the U-74389G waste.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for U-
74389G.

Alternative for Trace Amounts: For minute, residual amounts of U-74389G (e.g., trace amounts

in an empty vial), some safety data sheets suggest that disposal with household waste may be

an option. However, to ensure the highest level of environmental protection, it is strongly

recommended to decontaminate the container before disposal. This can be done by rinsing the

container multiple times with a suitable solvent (e.g., ethanol or acetone), and collecting the

rinsate as hazardous waste to be disposed of via incineration.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of U-
74389G.
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U-74389G Waste Generated

Is the quantity greater than a trace amount?

Segregate, label, and store for licensed chemical incineration

Yes

Triple-rinse container with appropriate solvent

No

Disposal Complete

Collect rinsate as hazardous waste for incineration

Dispose of decontaminated container in regular lab trash

Click to download full resolution via product page

To cite this document: BenchChem. [Proper Disposal of U-74389G: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8235222#u-74389g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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